Cas no 103170-78-1 (Phosphoric acid,mono[(5S)-2-amino-5-[(dimethylamino)methyl]-4,5-dihydro-1H-imidazol-1-yl]monomethyl ester)

• Product Name: Phosphoric acid,mono[(5S)-2-amino-5-[(dimethylamino)methyl]-4,5-dihydro-1H-imidazol-1-yl]monomethyl ester
• CAS No: 103170-78-1
• MF: C₇H₁₇N₄O₄P
• MW: 252.208041906357
• CID: 162949
• PubChem ID: 114989
• Update Time: 2025-04-19

Phosphoric acid,mono[(5S)-2-amino-5-[(dimethylamino)methyl]-4,5-dihydro-1H-imidazol-1-yl]monomethyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphoric acid,mono[(5S)-2-amino-5-[(dimethylamino)methyl]-4,5-dihydro-1H-imidazol-1-yl]monomethyl ester
• (5S)-5-[(Dimethylamino)methyl]-1-{[hydroxy(methoxy)phosphoryl]oxy }-4,5-dihydro-1H-imidazol-2-amine
• ANATOXIN-A(S)
• Phosphoric acid,mono[(5S)-2-amino-5-[(dimethylamino)methyl]-4,5-dihydro-1H-imidazol-1-yl]monom...
• (5S)-2-Amino-1-((hydroxymethoxyphosphinyl)oxy)-N,N-dimethyl-4,5-dihydro-1H-Imidazole-5-methanamine
• 1H-Imidazole-5-methanamine, 2-amino-4,5-dihydro-1-((hydroxymethoxyphosphinyl)oxy)-N,N-dimethyl-, (5S)-
• DTXSID20897217
• Anatoxin a(s)
• ANATOXIN A(S) [MI]
• 103170-78-1
• 4258P76E76
• C19998
• [(5S)-2-amino-5-[(dimethylamino)methyl]-4,5-dihydroimidazol-1-yl] methyl hydrogen phosphate
• Q27258486
• Antx-a(s
• (S)-2-Amino-5-((dimethylamino)methyl)-4,5-dihydro-1H-imidazol-1-yl methyl hydrogen phosphate
• UNII-4258P76E76
• PHOSPHORIC ACID, MONO((5S)-2-AMINO-5-((DIMETHYLAMINO)METHYL)-4,5-DIHYDRO-1H-IMIDAZOL-1-YL) MONOMETHYL ESTER
• CHEBI:188038
• ANTX-A(S)
• Phosphoric acid, mono[(5S)-2-amino-5-[(dimethylamino)methyl]-4,5-dihydro-1H-imidazol-1-yl] monomethyl ester
• NS00075414
• Guanitoxin

• Inchi： 1S/C7H17N4O4P/c1-10(2)5-6-4-9-7(8)11(6)15-16(12,13)14-3/h6H,4-5H2,1-3H3,(H2,8,9)(H,12,13)/t6-/m1/s1
• InChI Key： FYXHGVMFJYHPFX-ZCFIWIBFSA-N
• SMILES： P(=O)(O)(OC)ON1C(N)=NC[C@@H]1CN(C)C

Computed Properties

• Exact Mass: 252.09891
• Monoisotopic Mass: 252.098742
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101
• XLogP3: -4.4

Experimental Properties

• Density: 1.52
• Boiling Point: 361.7°Cat760mmHg
• Flash Point: 172.6°C
• Refractive Index: 1.591
• PSA: 100.62
• LogP: -0.19860

Phosphoric acid,mono[(5S)-2-amino-5-[(dimethylamino)methyl]-4,5-dihydro-1H-imidazol-1-yl]monomethyl ester Security Information

• Toxicity：Stable in neutral or acid conditions. LD50 i.p. in mice: 20 mg/kg (Carmichael)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphoric acids and derivatives Monoalkyl phosphates